Cas no 2228559-54-2 (2-methoxy-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine)

• Product Name: 2-methoxy-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine
• CAS No: 2228559-54-2
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6111100
• PubChem ID: 165850505
• Update Time: 2025-06-29

2-methoxy-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine
• 2228559-54-2
• 2-methoxy-2-[5-(2-methylcyclopropyl)furan-2-yl]propan-1-amine
• EN300-1731910

• Inchi： 1S/C12H19NO2/c1-8-6-9(8)10-4-5-11(15-10)12(2,7-13)14-3/h4-5,8-9H,6-7,13H2,1-3H3
• InChI Key： LQSWRRJGEUSQIJ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C(C)(CN)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-methoxy-2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine

Compound CAS No 2228559-54-2: 2-Methoxy-2-(5-(2-Methylcyclopropyl)furan-2-yl)Propan-1-Amine

The compound with CAS number 2228559-54-2, known as 2-Methoxy-2-(5-(2-Methylcyclopropyl)furan-2-yl)Propan-1-Amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a methoxy group attached to a propanamine backbone, which is further connected to a furan ring substituted with a 2-methylcyclopropyl group. This combination of functional groups and ring systems contributes to its versatile reactivity and selectivity in different chemical environments.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry, particularly in the development of bioactive agents. The presence of the furan ring in this compound provides a platform for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. Additionally, the cyclopropyl group introduces strain into the molecule, which can be exploited to design compounds with improved binding affinities to target proteins. These attributes make this compound a valuable building block for drug discovery efforts.

The synthesis of cas no 2228559-54-2 involves a multi-step process that typically begins with the preparation of the furan derivative. The introduction of the methoxy group and subsequent coupling reactions are critical steps that require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalytic systems and reaction pathways to optimize the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has shown promise in several areas, including as an intermediate in the synthesis of bioactive molecules. Its ability to participate in both nucleophilic and electrophilic reactions makes it versatile for use in diverse chemical transformations. For instance, it can serve as a starting material for the construction of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have also enabled researchers to predict the potential biological activities of this compound more accurately. Molecular docking studies have revealed that this compound may exhibit binding affinity towards certain enzyme targets, suggesting its potential role in inhibiting specific biological pathways. Furthermore, its structural similarity to known bioactive agents indicates that it could serve as a lead compound for further optimization.

The environmental impact and safety profile of this compound are also critical considerations. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important factor for its safe disposal and handling. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, the compound with CAS number cas no 2228559-54-3, or cas no 3, represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, versatile reactivity, and promising biological activities position it as a key player in future research and development efforts across multiple industries.